Cas no 109838-85-9 ((2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine)

(2R)-3,6-Dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine is a chiral dihydropyrazine derivative characterized by its stereospecific (R)-configuration and methoxy substituents at the 3- and 6-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantioselective pharmaceuticals and agrochemicals. Its rigid pyrazine core and methoxy groups enhance reactivity in nucleophilic substitutions and cyclization reactions. The isopropyl moiety at the 2-position contributes to steric control, improving selectivity in asymmetric transformations. With high purity and defined stereochemistry, it is suitable for applications requiring precise molecular architecture. Stability under standard conditions and compatibility with common reagents further underscore its utility in synthetic chemistry.

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine structure

109838-85-9 structure

Product Name:(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine

CAS No:109838-85-9

MF:C₉H₁₆N₂O₂

MW:184.235542297363

MDL:MFCD00040565

CID:62784

PubChem ID:57649714

Update Time:2025-05-27

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
- (R)-3-Isopropyl-2,5-dimethoxy-3,6-dihydropyrazine
- BIOTIN-(AC5)2-OSU
- (2R)-(-)-2,5-dihydro-2-isopropyl-3,6-dimethoxypyrazine
- (2R)-(-)-2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine
- (2R)-2-isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
- (R)-(-)-2,5-dihyd
- (R)-2,5-Dimethoxy-3-isopropyl-3,6-dihydropyrazine
- (R)-Schollkopf Reagent
- AG-D-26858
- PubChem9916
- Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-, (2R)-
- (2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpiperazine
- (2R)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (2R)-3,6-dimethoxy-2-propan-2-yl-2,5-dihydrop
- (2R)-(-)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (R)-(-)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- 109838-85-9
- AKOS015910722
- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine, >=97.0% (GC)
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85per cent Purity)
- AC-344
- (R)-2,5-dihydro-3,6-dimethoxy-2-isopropyl-pyrazine
- SCHEMBL503025
- DTXSID50352920
- MFCD00040565
- CS-W008461
- W-200803
- (2R)-3,6-dimethoxy-2-propan-2-yl-2,5-dihydropyrazine
- (2R)-2,5-Dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine
- FCFWEOGTZZPCTO-MRVPVSSYSA-N
- AKOS015852046
- AM20090802
- BB 0261029
- (R)-2,5-dihydro-3,6-dimethoxy-2 isopropylpyrazine
- DS-12066
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydro-pyrazine
- (R)-2-isopropyl-3.6-dimethoxy-2,5-dihydropyrazine
- CHEMBL170671
- (3R)-(-)-3-isopropyl-2,5-dimethoxy-3,6-dihydropyrazine
- A802095
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)
- (3R)-3-ISOPROPYL-2,5-DIMETHOXY-3,6-DIHYDROPYRAZINE
- MDL： MFCD00040565
- Inchi： 1S/C9H16N2O2/c1-6(2)8-9(13-4)10-5-7(11-8)12-3/h6,8H,5H2,1-4H3/t8-/m1/s1
- InChI Key： FCFWEOGTZZPCTO-MRVPVSSYSA-N
- SMILES： O(C)C1[C@@H](C(C)C)N=C(CN=1)OC

Computed Properties

Exact Mass: 184.12128
Monoisotopic Mass: 184.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4

Experimental Properties

Color/Form: liquid
Density: 1.028 g/mL at 20 °C(lit.)
Boiling Point: 245.2°C at 760 mmHg
Flash Point: Degrees Fahrenheit:185°F
Degrees Celsius:85°C
Solubility: Soluble in Chloroform and Ethanol
PSA: 43.18
Solubility: Not determined
Specific Rotation: -102 º (c=1%, EtOH)
Optical Activity: [α]20/D −102±5°, c = 1% in ethanol

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Security Information

Hazard Statement： H315-H319-H335
Hazardous Material transportation number：NA 1993 / PGIII
WGK Germany：3
Safety Instruction： S23;S24/25
FLUKA BRAND F CODES：10
Storage Condition：Sealed in dry,Room Temperature
Safety Term：S23;S24/25

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	187301-1ML	(R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine, 97%	109838-85-9	97%	1ML	￥ 1122	2022-04-26
TRC	I824430-1ml	(R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)	109838-85-9		1ml	$ 167.00	2023-09-07
TRC	I824430-5ml	(R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)	109838-85-9		5ml	$ 643.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-5g	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	5g	3125.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-50mg	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	50mg	110.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-200mg	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	200mg	221.0CNY	2021-08-04
Chemenu	CM120361-5g	(R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine	109838-85-9	95+%	5g	$327	2021-08-06
Chemenu	CM120361-10g	(R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine	109838-85-9	95+%	10g	$585	2021-08-06
Chemenu	CM120361-25g	(R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine	109838-85-9	95+%	25g	$1234	2021-08-06
Alichem	A099001465-5g	(R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine	109838-85-9	97%	5g	$353.50	2023-09-04

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:109838-85-9)(R)-2，5-二氢-3，6-二甲氧基-2-异丙基吡嗪

Order Number:LE1883439

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:37

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:109838-85-9)(R)-2，5-二氢-3，6-二甲氧基-2-异丙基吡嗪

Purity:99%

Quantity:25KG,200KG,1000KG

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